Cas no 2034552-25-3 (N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-phenoxypropanamide)

• Product Name: N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-phenoxypropanamide
• CAS No: 2034552-25-3
• MF: C₁₇H₂₁N₃O₂
• MW: 299.367543935776
• CID: 5553786
• Update Time: 2025-11-03

N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]-2-phenoxypropanamide
• N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-phenoxypropanamide

• Inchi： 1S/C17H21N3O2/c1-12(22-13-7-4-3-5-8-13)17(21)18-11-16-14-9-6-10-15(14)19-20(16)2/h3-5,7-8,12H,6,9-11H2,1-2H3,(H,18,21)
• InChI Key： ZRESTDQHRPKIRA-UHFFFAOYSA-N
• SMILES： C(NCC1N(C)N=C2CCCC2=1)(=O)C(OC1=CC=CC=C1)C

Additional information on N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-phenoxypropanamide

N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-phenoxypropanamide: A Comprehensive Overview

The compound N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-phenoxypropanamide (CAS No. 2034552-25-3) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amides and features a complex structure incorporating a cyclopentapyrazole ring system and a phenoxypropanamide group. Its unique molecular architecture makes it a subject of interest in both academic research and industrial development.

Recent studies have highlighted the cyclopentapyrazole moiety as a promising scaffold for drug discovery, particularly in the development of kinase inhibitors and other bioactive agents. The phenoxypropanamide group, on the other hand, has been shown to enhance solubility and bioavailability in pharmaceutical formulations. The combination of these two functional groups in N-({2-methyl-...}) creates a molecule with versatile properties that can be tailored for specific applications.

One of the most notable advancements involving this compound is its role in the synthesis of novel materials for optoelectronic devices. Researchers have demonstrated that N-({2-methyl-...}) can serve as a precursor for organic semiconductors with improved charge transport properties. These materials exhibit enhanced performance in thin-film transistors and light-emitting diodes (LEDs), making them attractive candidates for next-generation display technologies.

In the field of pharmacology, N-({2-methyl-...}) has been explored as a potential lead compound for anti-inflammatory agents. Preclinical studies suggest that this compound exhibits moderate inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis and cardiovascular disorders. Further optimization of its structure is expected to improve its potency and selectivity.

The synthesis of N-({2-methyl-...}) involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Recent advancements in asymmetric catalysis have enabled the efficient construction of its chiral centers, which are critical for its biological activity. This has significantly reduced the cost and environmental impact of its production process.

From an environmental perspective, N-({2-methyl-...}) has been evaluated for its biodegradability and eco-toxicity profiles. Initial assessments indicate that it has low toxicity to aquatic organisms and undergoes rapid degradation under aerobic conditions. These findings are crucial for ensuring its safe use in industrial applications and minimizing its ecological footprint.

In conclusion, N-({2-methyl-...}) (CAS No. 2034552-25-3) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structural features, combined with recent research breakthroughs, position it as a valuable tool in drug discovery, material science, and sustainable chemistry. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both scientific innovation and industrial progress.